![molecular formula C8H6BrN3O2 B2457570 Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate CAS No. 1352909-37-5](/img/structure/B2457570.png)
Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate” is a chemical compound with the CAS Number: 1352909-37-5 . It has a molecular weight of 256.06 .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C8H6BrN3O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H,11,12) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature .Mechanism of Action
Target of Action
Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate is a derivative of the 1H-pyrazolo[3,4-b]pyridine class of compounds . These compounds have been the subject of extensive research due to their structural similarity to the purine bases adenine and guanine . .
Mode of Action
It is known that pyrazolo[3,4-b]pyridine derivatives can interact with various biological targets due to their structural similarity to purine bases
Biochemical Pathways
Pyrazolo[3,4-b]pyridine derivatives are known for their diverse biological activities, suggesting that they may interact with multiple biochemical pathways
Result of Action
Given the structural similarity of pyrazolo[3,4-b]pyridine derivatives to purine bases, it is plausible that this compound could have diverse biological effects
Advantages and Limitations for Lab Experiments
Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate has several advantages for lab experiments. It is a relatively simple compound to synthesize and purify. It has also been shown to have a wide range of applications in various scientific fields. However, there are also limitations to its use. It can be difficult to obtain in large quantities, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the research of Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate. One direction is to study its potential as a drug candidate for various diseases such as cancer and inflammation. Another direction is to study its mechanism of action in more detail to better understand its effects on enzymes and receptors. Additionally, it could be used as a starting material for the synthesis of other heterocyclic compounds with potential applications in various scientific fields.
Conclusion:
This compound is a chemical compound with potential applications in various scientific fields. Its synthesis method is relatively simple, and it has been shown to have a wide range of applications. Its mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. Although there are limitations to its use, there are several future directions for its research.
Synthesis Methods
The synthesis of Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate involves the reaction of 3-amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid with methyl bromoacetate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained by filtration and purification using column chromatography.
Scientific Research Applications
Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate has shown potential in various scientific research applications. It has been used as a starting material for the synthesis of other heterocyclic compounds. It has also been used as a ligand in the synthesis of metal complexes for catalytic applications. Additionally, it has been used as a probe in biochemical assays to study the activity of enzymes and receptors.
Safety and Hazards
Properties
IUPAC Name |
methyl 3-bromo-2H-pyrazolo[4,3-b]pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFRDNIFDCCLZNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(NN=C2C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.